1-Methyl-4-(4-methylphenyl)-1H-pyrazole

• IUPAC Name: 1-methyl-4-(4-methylphenyl)pyrazole
• InChI: InChI=1S/C11H12N2/c1-9-3-5-10(6-4-9)11-7-12-13(2)8-11/h3-8H,1-2H3
• InChI Key: BTKNUQFTTRAZPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN(N=C2)C
• Molecular Formula: C11H12N2
• DSSTOX Substance ID: DTXSID20401878
• Molecular Weight: 172.23 g/mol
• CAS RN: 37921-11-2

Description

1-Methyl-4-(4-methylphenyl)-1H-pyrazole, also known as MPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPP belongs to the class of pyrazole derivatives and has been found to possess unique biochemical and physiological properties that make it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-Methyl-4-(4-methylphenyl)-1H-pyrazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. 1-Methyl-4-(4-methylphenyl)-1H-pyrazole has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism in the treatment of cancer.
Biochemical and Physiological Effects:
1-Methyl-4-(4-methylphenyl)-1H-pyrazole has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. 1-Methyl-4-(4-methylphenyl)-1H-pyrazole has also been found to have anti-inflammatory properties and can reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Methyl-4-(4-methylphenyl)-1H-pyrazole in laboratory experiments is its potency and specificity. 1-Methyl-4-(4-methylphenyl)-1H-pyrazole has been found to have a high affinity for certain enzymes and signaling pathways, making it an effective tool for studying these processes. However, one limitation of using 1-Methyl-4-(4-methylphenyl)-1H-pyrazole is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 1-Methyl-4-(4-methylphenyl)-1H-pyrazole. One area of interest is in the development of 1-Methyl-4-(4-methylphenyl)-1H-pyrazole-based drugs for the treatment of cancer and other diseases. Another area of research is in the exploration of the mechanisms of action of 1-Methyl-4-(4-methylphenyl)-1H-pyrazole and its potential interactions with other compounds. Additionally, there is a need for further studies on the safety and toxicity of 1-Methyl-4-(4-methylphenyl)-1H-pyrazole, as well as its potential side effects. Overall, the unique properties of 1-Methyl-4-(4-methylphenyl)-1H-pyrazole make it a promising candidate for further research and drug development.

Scientific Research Applications

1-Methyl-4-(4-methylphenyl)-1H-pyrazole has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 1-Methyl-4-(4-methylphenyl)-1H-pyrazole has potent anti-cancer properties and can inhibit the growth of cancer cells in vitro and in vivo.

Synthesis routes and methods

Procedure details

A mixture of 2-(4-methylphenyl)-malondialdehyde (3.05 g), absolute ethanol (40 ml), and methylhydrazine (1.09 g) was stirred at room temperature for 18 hours and the volatiles removed at room temperature. Water was added and the mixture was extracted with dichloromethane. After drying over anhydrous sodium sulfate, the solution was filtered through a short column of hydrous sodium magnesium silicate and further eluted with several volumes of dichloromethane. The combined organic phase was concentrated on a steam bath with the gradual addition of hexane until crystallization occurred. After cooling, the crystals were collected by filtration to yield the title compound (2.91 g), m.p. 107-108° C.